2-[(2,6-Dichlorophenyl)amino]-pyridine-3-sulfonic acid

• IUPAC Name: 2-(2,6-dichloroanilino)pyridine-3-sulfonic acid
• InChI: InChI=1S/C11H8Cl2N2O3S/c12-7-3-1-4-8(13)10(7)15-11-9(19(16,17)18)5-2-6-14-11/h1-6H,(H,14,15)(H,16,17,18)
• InChI Key: WLGWVYUEDPSKLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC2=C(C=CC=N2)S(=O)(=O)O)Cl
• Molecular Formula: C11H8Cl2N2O3S
• DSSTOX Substance ID: DTXSID00365328
• Molecular Weight: 319.2 g/mol
• CAS RN: 55842-05-2

Description

The compound “2-[(2,6-Dichlorophenyl)amino]-pyridine-3-sulfonic acid” is also known as Diclofenac. It is a standard nonsteroidal anti-inflammatory drug (NSAID) and a cyclooxygenase (COX) inhibitor. Its major metabolites are 4´-hydroxydiclofenac and 5´-hydroxydiclofenac. It has been used as a substrate selective for CYP2C9.

Molecular Structure Analysis

The molecular formula of Diclofenac is C14H10Cl2NNaO2. Its molecular weight is 318.13 g/mol. The IUPAC name is 2-[(2,6-dichlorophenyl)amino]benzeneacetic acid. The structure of Diclofenac can be viewed as a 2D Mol file or a computed 3D SD file.

Physical And Chemical Properties Analysis

Diclofenac is a crystalline powder. It is practically insoluble in water with good permeability. The polymorphism of Diclofenac seems to stem from the conformational flexibility of the molecule.

Mechanism of Action

Diclofenac works by inhibiting the action of cyclooxygenase (COX) that is involved in the production of prostaglandins (PG) which mediate inflammatory processes. It is a potent inhibitor of prostaglandin synthesis in vitro. Prostaglandins sensitize afferent nerves and potentiate the action of bradykinin in inducing pain in animal models. Prostaglandins are mediators of inflammation.